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Compound of Interest

Compound Name: 4-Morpholinobenzaldehyde

Cat. No.: B072404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 4-Morpholinobenzaldehyde, with the CAS number 1204-86-0, is an aromatic

aldehyde that serves as a valuable building block in medicinal chemistry and organic synthesis.

[1][2] Its structure, featuring a morpholine ring attached to a benzaldehyde group, imparts

unique chemical reactivity and properties.[1][3] The electron-donating morpholino group and

the reactive aldehyde functionality make it a versatile precursor for synthesizing a wide range

of heterocyclic compounds and complex molecules.[2] This guide provides a comprehensive

overview of its physicochemical properties, experimental protocols, and applications, tailored

for professionals in research and drug development.

Core Physicochemical Properties
4-Morpholinobenzaldehyde is typically a white to light yellow or orange crystalline powder.[1]

[3] It is stable under normal storage conditions, which recommend keeping it in a dark, dry, and

sealed environment at room temperature.[4]

Table 1: Key Physicochemical Identifiers and Properties
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Property Value Source

IUPAC Name
4-morpholin-4-
ylbenzaldehyde

[5]

Synonyms
N-(4-Formylphenyl)morpholine,

p-Morpholinobenzaldehyde
[1][3][6]

CAS Number 1204-86-0 [1]

Molecular Formula C₁₁H₁₃NO₂ [7][8]

Molecular Weight 191.23 g/mol [1][7][5]

Appearance
Light yellow to orange

powder/crystal
[1][7]

Melting Point 65-69 °C [7][9]

Boiling Point 365.5 ± 37.0 °C (Predicted) [7][8]

Density 1.2 ± 0.1 g/cm³ (Predicted) [8]

Solubility

Soluble in Methanol, Ethanol,

Acetone; Sparingly soluble in

water

[1][7][10]

pKa 1.87 ± 0.40 (Predicted) [1][7]

LogP 0.84 [5][8]

Topological Polar Surface Area 29.5 Å² [1][5]

Flash Point 174.9 ± 26.5 °C [8]

| Refractive Index | 1.581 |[8] |

Spectral and Analytical Data
Spectroscopic data is crucial for the identification and characterization of 4-
Morpholinobenzaldehyde.

Table 2: Summary of Spectral Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholinobenzaldehyde
https://wap.guidechem.com/encyclopedia/4-morpholinobenzaldehyde-dic256412.html
https://cymitquimica.com/cas/1204-86-0/
https://www.scbt.com/p/4-4-morpholinyl-benzaldehyde-1204-86-0
https://wap.guidechem.com/encyclopedia/4-morpholinobenzaldehyde-dic256412.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemsrc.com/en/cas/1204-86-0_83828.html
https://wap.guidechem.com/encyclopedia/4-morpholinobenzaldehyde-dic256412.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholinobenzaldehyde
https://wap.guidechem.com/encyclopedia/4-morpholinobenzaldehyde-dic256412.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/678813
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemsrc.com/en/cas/1204-86-0_83828.html
https://www.chemsrc.com/en/cas/1204-86-0_83828.html
https://wap.guidechem.com/encyclopedia/4-morpholinobenzaldehyde-dic256412.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.solubilityofthings.com/4-dimethylaminobenzaldehyde
https://wap.guidechem.com/encyclopedia/4-morpholinobenzaldehyde-dic256412.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholinobenzaldehyde
https://www.chemsrc.com/en/cas/1204-86-0_83828.html
https://wap.guidechem.com/encyclopedia/4-morpholinobenzaldehyde-dic256412.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholinobenzaldehyde
https://www.chemsrc.com/en/cas/1204-86-0_83828.html
https://www.chemsrc.com/en/cas/1204-86-0_83828.html
https://www.benchchem.com/product/b072404?utm_src=pdf-body
https://www.benchchem.com/product/b072404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis Type Key Data Points Source

¹H NMR (400 MHz, CDCl₃)
δ 9.73 (s, 1H), 7.70 (d, 2H),
6.85 (d, 2H), 3.78 (t, 4H),
3.27 (t, 4H)

[11]

¹³C NMR (101 MHz, CDCl₃)
δ 190.6, 155.2, 131.8, 127.6,

113.5, 66.5, 47.3
[11]

Mass Spectrometry (GC-MS)
m/z Top Peak: 133; 2nd

Highest: 132; 3rd Highest: 191
[5]

FTIR (Technique: KBr)
Instrument: Bruker Tensor 27

FT-IR
[5]

ATR-IR (Technique: ATR-Neat)
Instrument: Bruker Tensor 27

FT-IR
[5]

| Raman Spectroscopy (FT-Raman) | Instrument: Bruker MultiRAM Stand Alone FT-Raman

Spectrometer |[5] |

Experimental Protocols
1. Synthesis of 4-Morpholinobenzaldehyde

A common and efficient method for synthesizing 4-Morpholinobenzaldehyde involves the

nucleophilic aromatic substitution of p-fluorobenzaldehyde with morpholine.[7][12]

Reagents and Equipment:

p-Fluorobenzaldehyde (1.0 eq)

Morpholine (1.5 eq)

Anhydrous Potassium Carbonate (K₂CO₃)

N,N-dimethylformamide (DMF)

Aliquat 336 (catalyst)
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Dry round-bottom flask with reflux condenser

Magnetic stirrer and heating mantle

Rotary evaporator

Procedure:

To a dry reaction flask, add p-fluorobenzaldehyde (0.200 mol), morpholine (0.300 mol),

anhydrous potassium carbonate (40.0 g), and a catalytic amount of Aliquat 336 to 300 mL

of DMF.[7][12]

Heat the reaction mixture to 100°C and stir at reflux for 24-48 hours.[7][11][12]

After the reaction is complete (monitored by TLC or GC-MS), cool the mixture to room

temperature.

Concentrate the mixture to dryness under reduced pressure using a rotary evaporator.[7]

[12]

Pour the resulting concentrate slowly into ice water and allow it to stand overnight to

precipitate the product.[7][12]

Collect the solid precipitate by filtration and wash it thoroughly with water.[7][12]

Recrystallize the crude product from methanol to yield pure 4-Morpholinobenzaldehyde
as yellow crystals.[7][12]
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Synthesis Workflow of 4-Morpholinobenzaldehyde

Reactants:
p-Fluorobenzaldehyde

+
Morpholine

Conditions:
K₂CO₃, Aliquat 336 (cat.)

DMF, 100°C, 24-48h

Reaction

1. Concentrate
(Rotary Evaporator)

Workup

2. Precipitate
(Ice Water)

3. Filter & Wash
(Water)

4. Recrystallize
(Methanol)

Final Product:
4-Morpholinobenzaldehyde

Click to download full resolution via product page

Synthesis Workflow
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2. Analytical Characterization

The identity and purity of the synthesized compound are confirmed using various spectroscopic

techniques as listed in Table 2.

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra are recorded on

spectrometers (e.g., 400 MHz) using a deuterated solvent like CDCl₃.[11] The chemical shifts

(δ) and coupling constants confirm the molecular structure.

Mass Spectrometry (MS): GC-MS analysis is used to determine the molecular weight and

fragmentation pattern, confirming the compound's identity.[5]

Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra are obtained using instruments like the

Bruker Tensor 27 to identify characteristic functional groups, such as the aldehyde C=O

stretch.[5]

Applications in Research and Drug Development
4-Morpholinobenzaldehyde is a key intermediate in the synthesis of diverse biologically

active molecules.[1][2]

Pharmaceutical Synthesis: It is a building block for various pharmaceuticals, including

potential treatments for neurological disorders and cancer.[1][2] The morpholine moiety is

often incorporated into drug candidates to improve properties like solubility and metabolic

stability.[2]

Enzyme Inhibition: It has been used to develop inhibitors of aldehyde dehydrogenases

(ALDHs), enzymes that are often overexpressed in tumor cells, making them a therapeutic

target.[2]

Chemical Probe and Ligand Synthesis: The compound is used to prepare Schiff bases,

coumarin-based chalcones, and Ru(II) polypyridine complexes for various research

applications.[1][7]

Biological Activity: Studies have indicated that derivatives of 4-Morpholinobenzaldehyde
possess antimicrobial, antifungal, and anticancer properties, prompting further investigation

into its potential therapeutic applications.[1]
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Role in Drug Discovery

4-Morpholinobenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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